Cas no 648431-98-5 (Pyridine, 3-(1,3-butadiynyl)-)

• Product Name: Pyridine, 3-(1,3-butadiynyl)-
• CAS No: 648431-98-5
• MF: C₉H₅N
• MW: 127.142701864243
• CID: 414667
• PubChem ID: 45079098
• Update Time: 2025-04-19

Pyridine, 3-(1,3-butadiynyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(1,3-butadiynyl)-
• 3-buta-1,3-diynylpyridine
• Pyridine, 3-(1,3-butadiynyl)- (9CI)
• DTXSID80663652
• 3-(Buta-1,3-diyn-1-yl)pyridine
• 648431-98-5

• Inchi： 1S/C9H5N/c1-2-3-5-9-6-4-7-10-8-9/h1,4,6-8H
• InChI Key： MQDIEZLSNHQGRV-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C#CC#C)C=1

Computed Properties

• Exact Mass: 127.042199164g/mol
• Monoisotopic Mass: 127.042199164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12.9Ų